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Compound of Interest

Compound Name: 12-Methoxycarnosic Acid

Cat. No.: B1631458 Get Quote

Introduction

12-Methoxycarnosic acid is a phenolic diterpene found in several plant species, notably in the

Lamiaceae family, including sage (Salvia officinalis) and rosemary (Rosmarinus officinalis). This

compound, along with its structural analogs like carnosic acid and carnosol, is of significant

interest to researchers in the fields of natural product chemistry, pharmacology, and drug

development due to its potent biological activities. These activities include antioxidant,

antimicrobial, and anti-inflammatory properties. Furthermore, recent studies have highlighted its

potential as a 5-alpha reductase inhibitor, suggesting its therapeutic utility in conditions such as

androgenetic alopecia and benign prostatic hyperplasia. Accurate and sensitive quantification

of 12-Methoxycarnosic acid in plant extracts is crucial for quality control, standardization of

herbal products, and for elucidating its pharmacological effects. This application note describes

a robust and reproducible Liquid Chromatography-Mass Spectrometry (LC-MS) method for the

analysis of 12-Methoxycarnosic acid in plant extracts.

Instrumentation and Methodology

A sensitive and reproducible Ultra-High-Performance Liquid Chromatography-Quadrupole

Time-of-Flight Mass Spectrometry (UHPLC-QTOF-MS/MS) based method is employed for the

comprehensive phytochemical profiling and quantification of 12-Methoxycarnosic acid.

Key Experimental Protocols
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1. Sample Preparation: Ultrasonic Extraction

Objective: To efficiently extract 12-Methoxycarnosic acid and other related polyphenolic

compounds from dried plant material.

Materials:

Dried and powdered plant material (e.g., sage or rosemary leaves)

Methanol (LC-MS grade)

Ultrasonic bath

Centrifuge

0.22 µm syringe filters

Protocol:

Weigh 1.0 g of the dried, powdered plant material into a 50 mL centrifuge tube.

Add 20 mL of methanol to the tube.

Vortex the mixture for 1 minute to ensure thorough wetting of the plant material.

Place the tube in an ultrasonic bath and sonicate for 30 minutes at room temperature.

After sonication, centrifuge the mixture at 10,000 rpm for 10 minutes.

Carefully collect the supernatant.

Filter the supernatant through a 0.22 µm syringe filter into an LC-MS vial.

The extracted sample is now ready for LC-MS analysis. For quantitative analysis,

appropriate dilution with the mobile phase may be necessary to fall within the linear range

of the calibration curve.

2. LC-MS/MS Analysis
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Objective: To chromatographically separate 12-Methoxycarnosic acid from other

components in the plant extract and to detect and quantify it with high selectivity and

sensitivity using mass spectrometry.

Instrumentation:

UHPLC system coupled to a QTOF mass spectrometer with an electrospray ionization

(ESI) source.

LC Parameters:

Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is suitable for the

separation of diterpenes.

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid

Gradient Elution:

0-2 min: 5% B

2-15 min: Linear gradient from 5% to 95% B

15-18 min: Hold at 95% B

18-18.1 min: Linear gradient from 95% to 5% B

18.1-20 min: Hold at 5% B for column re-equilibration

Flow Rate: 0.3 mL/min

Column Temperature: 40 °C

Injection Volume: 5 µL

MS Parameters:
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Ionization Mode: Negative Electrospray Ionization (ESI-) is often more sensitive for

phenolic compounds.

Capillary Voltage: 3.5 kV

Source Temperature: 120 °C

Desolvation Temperature: 350 °C

Gas Flow Rates: Optimized for the specific instrument.

Acquisition Mode: Full scan MS and targeted MS/MS (product ion scan).

Collision Energy: Ramped collision energy (e.g., 20-40 eV) can be used to obtain

informative fragment ions for structural confirmation.

Quantitative Data Summary

The following table summarizes the quantitative data for 12-Methoxycarnosic acid found in

plant extracts from a representative study.[1][2]

Plant Species Plant Part
Extraction
Method

LC-MS Method

Concentration
of 12-
Methoxycarno
sic Acid (µg/g
of dry weight)

Salvia officinalis

(Sage)
Leaves

Ultrasonic

extraction with

methanol

UHPLC-ESI-

QTOF-MS

21918.3 ±

715.4[1][2]

Rosmarinus

officinalis

(Rosemary)

Leaves

Ultrasonic

extraction with

methanol

UHPLC-ESI-

QTOF-MS

Detected, but not

quantified in the

cited study.
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Sample Preparation

LC-MS Analysis

Dried Plant Material (e.g., Sage Leaves)

Grind to a Fine Powder

Ultrasonic Extraction with Methanol

Centrifugation

Filtration (0.22 µm filter)

LC-MS Vial

Inject into LC-MS

UHPLC Separation (C18 Column)

Electrospray Ionization (ESI)

QTOF Mass Spectrometry

Data Acquisition and Analysis

Click to download full resolution via product page

Caption: Experimental workflow for the LC-MS analysis of 12-Methoxycarnosic Acid.
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Androgen Signaling Pathway and Inhibition by 12-Methoxycarnosic Acid
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Caption: Inhibition of the Androgen Signaling Pathway by 12-Methoxycarnosic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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